2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-4-nitrobenzamide
• InChI: InChI=1S/C21H22ClN3O5/c1-4-9-24-17-8-5-13(10-18(17)30-12-21(2,3)20(24)27)23-19(26)15-7-6-14(25(28)29)11-16(15)22/h5-8,10-11H,4,9,12H2,1-3H3,(H,23,26)
• InChI Key: OFVCWGIAWHNNIM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)OCC(C1=O)(C)C
• Molecular Formula: C21H22ClN3O5
• Molecular Weight: 431.9 g/mol

Description

Introduction This compound is part of the benzo[b][1,4]oxazepine family, which are heterocyclic compounds containing a seven-membered ring system with oxygen and nitrogen heteroatoms. These compounds are significant due to their varied biological activities and their use in medicinal chemistry for drug development.

Synthesis Analysis Synthesis of benzo[b][1,4]oxazepines often involves the cyclization of nitro-substituted benzoic acids or their derivatives. For example, novel synthesis pathways have been developed using Baylis–Hillman derivatives via reductive cyclization as a key step to obtain 2,3-dihydrobenzo[b][1,4]oxazepin-4(5H)-ones, demonstrating the versatility of synthetic approaches in accessing this class of compounds (Bakthadoss & Murugan, 2009).

Molecular Structure Analysis The molecular structure of benzo[b][1,4]oxazepines is characterized by X-ray diffraction methods. The crystal structure often adopts specific space groups with defined cell parameters, illustrating the compact and defined geometry of these molecules. For instance, a related compound, 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide, adopts a monoclinic space group with significant π-π conjugation and hydrogen bonding interactions, indicative of the structural features that could be present in the target compound (He et al., 2014).

Chemical Reactions and Properties The chemical reactivity of benzo[b][1,4]oxazepines involves nucleophilic displacement of nitro groups and the potential for various substitutions at the nitro group position. These reactions are pivotal for further derivatization and exploration of biological activity (Samet et al., 2005).